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Compound of Interest

Compound Name: 3-Amino-5-fluorophenol

CAS No.: 1167055-92-6

Cat. No.: B2525007

Get Quote

Executive Summary
3-Amino-5-fluorophenol (CAS: 1167055-92-6) is a critical fluorinated building block used in

the synthesis of kinase inhibitors and advanced agrochemicals.[1] Its structural integrity—

specifically the meta-positioning of the amine and fluorine substituents relative to the hydroxyl

group—is vital for structure-activity relationship (SAR) studies.

This guide establishes the melting point (MP) range of 161–162 °C as the primary benchmark

for assessing the purity of this compound. Unlike its isomers or non-fluorinated analogs, the

high symmetry of the 1,3,5-substitution pattern facilitates denser crystal packing, resulting in a

significantly elevated melting point. This physical property serves as a rapid, non-destructive

method to distinguish the target compound from common regio-isomeric impurities like 3-

amino-4-fluorophenol.

Technical Specifications & Comparative Analysis
The following table contrasts the target compound with its closest structural analogs. Note the

distinct MP depression observed in isomers and the non-fluorinated parent, making MP a

definitive identification tool.
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Table 1: Comparative Physical Properties of Fluorinated
Aminophenols

Property Target Compound Primary Isomer Parent Scaffold

Compound Name
3-Amino-5-

fluorophenol

3-Amino-4-

fluorophenol
3-Aminophenol

Structure
1,3,5-Trisubstituted

(Sym)

1,3,4-Trisubstituted

(Asym)
1,3-Disubstituted

CAS Number 1167055-92-6 62257-16-3 591-27-5

Melting Point 161 – 162 °C 141 – 143 °C 120 – 124 °C

Crystal Habit
Off-white / Beige

Powder
Crystalline Powder

White Orthorhombic

Crystals

Purity Indicator Sharp range (< 2°C)
Broadens with regio-

impurities

Hygroscopic (MP

lowers if wet)

Analytic Insight: The ~20°C difference between the 3,5-isomer and the 3,4-isomer is attributed

to the "symmetry effect." The 3-amino-5-fluorophenol molecule possesses a pseudo-C2 axis

(depending on H-bond orientation), allowing for more efficient lattice energy stabilization

compared to the asymmetric 3-amino-4-fluorophenol.

Quality Control Workflow & Decision Logic
In synthetic workflows, particularly those involving the reduction of 3-fluoro-5-nitrophenol, regio-

isomeric byproducts are rare but starting material contamination is possible. The following logic

flow illustrates how to utilize MP data for rapid decision-making before committing to expensive

HPLC/NMR analysis.
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Diagram 1: QC Decision Tree for Isomer & Purity
Verification
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Figure 1: Decision logic for interpreting melting point data. A range of 161-162°C confirms the

target structure, while ranges near 140°C indicate regio-isomer contamination.

Experimental Protocols
To replicate the reference values, strict adherence to the following protocols is required.

Melting Point Determination (Capillary Method)
Equipment: Calibrated Melting Point Apparatus (e.g., Büchi or SRS).

Sample Prep: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours to remove trace

moisture (water acts as an MP depressant). Grind to a fine powder.

Loading: Pack 2-3 mm of sample into a glass capillary tube. Ensure compact packing by

tapping the tube.
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Heating Ramp:

Rapid heat to 150 °C.

Reduce ramp rate to 1.0 °C/min from 150 °C to 165 °C.

Observation: Record the temperature at the onset of liquid formation (meniscus) and the

clear point (complete dissolution).

Acceptance Criteria: Onset ≥ 160.5 °C; Range ≤ 2.0 °C.

Purification via Recrystallization
If the initial MP is below 160 °C, recrystallization is necessary to remove oligomers or starting

material (3-fluoro-5-nitrophenol).

Solvent Selection: Ethanol/Water (9:1 v/v).

Dissolution: Suspend crude solid in minimal Ethanol at 70 °C. Add Water dropwise until slight

turbidity persists, then add a few drops of Ethanol to clear.

Filtration: Perform hot filtration through a pre-warmed glass frit (removes insoluble

mechanical impurities).

Crystallization: Allow the filtrate to cool slowly to room temperature (25 °C) over 2 hours,

then chill to 4 °C. Rapid cooling yields amorphous solids with trapped impurities.

Isolation: Filter crystals, wash with cold 1:1 Ethanol/Water, and vacuum dry.

Diagram 2: Purification Workflow
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Figure 2: Step-by-step purification process to achieve analytical grade 3-Amino-5-
fluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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